Cas no 891110-32-0 (N-(4-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 891110-32-0
• MF: C₁₉H₁₆N₆OS
• MW: 376.434941291809
• CID: 5933087
• PubChem ID: 7532090
• Update Time: 2025-10-28

N-(4-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• N-(4-methylphenyl)-2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• SMR000808360
• N-(4-methylphenyl)-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• MLS001235871
• 891110-32-0
• CHEMBL1476796
• F2507-0435
• HMS3035A19
• AB00678610-01
• 2-((6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(p-tolyl)acetamide
• AKOS024654327

• Inchi： 1S/C19H16N6OS/c1-13-2-4-15(5-3-13)21-18(26)12-27-19-23-22-17-7-6-16(24-25(17)19)14-8-10-20-11-9-14/h2-11H,12H2,1H3,(H,21,26)
• InChI Key： HQMJQSSSZLHCOA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=NC=C1)=N2

Computed Properties

• Exact Mass: 376.11063033g/mol
• Monoisotopic Mass: 376.11063033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Additional information on N-(4-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Recent Advances in the Study of N-(4-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 891110-32-0)

The compound N-(4-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 891110-32-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a triazolopyridazine core with a pyridinyl and methylphenyl moiety. These structural elements contribute to its ability to interact with specific biological targets, particularly kinases and other enzymes involved in signal transduction pathways. Preliminary in vitro assays have demonstrated promising inhibitory activity against several cancer-related kinases, suggesting its potential as an anticancer agent.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its production, which has facilitated further pharmacological evaluations. The improved synthesis involves a multi-step process that ensures high yield and purity, critical for subsequent biological testing.

In terms of biological activity, recent in vivo studies have shown that N-(4-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide exhibits significant antitumor effects in xenograft models. The compound demonstrated good bioavailability and a favorable pharmacokinetic profile, with minimal off-target effects. These findings underscore its potential as a lead compound for further development.

Moreover, mechanistic studies have elucidated the compound's mode of action. It appears to inhibit the phosphorylation of key signaling proteins, thereby disrupting the proliferation and survival of cancer cells. This mechanism is particularly relevant for cancers driven by dysregulated kinase activity, such as certain types of leukemia and solid tumors.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability and potential toxicity need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance its drug-like properties while maintaining its potent biological activity.

In conclusion, N-(4-methylphenyl)-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide represents a promising candidate for further investigation in the field of oncology. Its unique structural features, combined with its potent biological activity, make it a valuable subject of study. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing challenges.